Tert-butyl 5-amino-3-methylpentanoate

• IUPAC Name: tert-butyl 5-amino-3-methylpentanoate
• InChI: InChI=1S/C10H21NO2/c1-8(5-6-11)7-9(12)13-10(2,3)4/h8H,5-7,11H2,1-4H3
• InChI Key: QVXHVGKSXQPQTK-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN)CC(=O)OC(C)(C)C
• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol

Description

Tert-butyl 5-amino-3-methylpentanoate is a chemical compound with the molecular formula C11H24NO2. It is a clear colorless to yellow liquid or solid.

Synthesis Analysis

The synthesis of tert-butyl esters of Nα-protected amino acid, which includes Tert-butyl 5-amino-3-methylpentanoate, proceeds from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. This method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Molecular Structure Analysis

The molecular structure of Tert-butyl 5-amino-3-methylpentanoate can be represented by the InChI code: 1S/C9H19NO2/c1-9(2,3)12-8(11)6-4-5-7-10/h4-7,10H2,1-3H3.

Chemical Reactions Analysis

Tert-butyl amino acid esters are extensively employed as masked carboxyl group surrogates in peptide chemical synthesis. The classical methods for making tert-butyl esters are still widely utilized in practice.

Physical And Chemical Properties Analysis

Tert-butyl 5-amino-3-methylpentanoate is a clear colorless to yellow liquid or solid. Its refractive index is between 1.4300 to 1.4350 at 20°C, 589 nm.

Mechanism of Action

The mechanism of action for the synthesis of tert-butyl esters of Nα-protected amino acid involves the reaction of protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate.

Safety and Hazards

Tert-butyl 5-amino-3-methylpentanoate may cause severe skin burns and eye damage. It may also cause respiratory irritation. It is recommended to use only outdoors or in a well-ventilated area and to wear protective gloves, clothing, eye protection, and face protection when handling this chemical.

Future Directions

Tert-butyl 5-amino-3-methylpentanoate and similar compounds have potential applications in organic synthesis, particularly in the synthesis of dipeptides. The development of safer and more efficient synthesis methods is an area of ongoing research.